Cas no 71648-29-8 (Tetradecanoic acid,bromo-, ethyl ester (9CI))

• Product Name: Tetradecanoic acid,bromo-, ethyl ester (9CI)
• CAS No: 71648-29-8
• MF: C₁₆H₃₁BrO₂
• MW: 335.320144891739
• CID: 569027
• PubChem ID: 44146153
• Update Time: 2025-04-19

Tetradecanoic acid,bromo-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,bromo-, ethyl ester (9CI)
• Ethyl bromotetradecanoate
• ethyl 14-bromotetradecanoate
• 71648-29-8
• DTXSID90992223
• 35295-46-6
• EINECS 275-758-0
• SCHEMBL24597734
• starbld0043239

• Inchi： 1S/C16H31BrO2/c1-2-19-16(18)14-12-10-8-6-4-3-5-7-9-11-13-15-17/h2-15H2,1H3
• InChI Key： BLIVXWAVRICWQX-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 334.15083
• Monoisotopic Mass: 334.15074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3